Cas no 1105251-51-1 (1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine)

• Product Name: 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine
• CAS No: 1105251-51-1
• MF: C₁₅H₁₇F₃N₄S₂
• MW: 374.44749045372
• CID: 5851540
• PubChem ID: 30862964
• Update Time: 2025-10-29

1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazole
• 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine
• F5487-0036
• 2-(4-methylpiperazin-1-yl)-5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazole
• VU0644813-1
• AKOS024510601
• 1105251-51-1

• Inchi： 1S/C15H17F3N4S2/c1-21-6-8-22(9-7-21)13-19-20-14(24-13)23-10-11-2-4-12(5-3-11)15(16,17)18/h2-5H,6-10H2,1H3
• InChI Key： RVIYRJZESVWXJU-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=C(C(F)(F)F)C=C2)=NN=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 374.08467339g/mol
• Monoisotopic Mass: 374.08467339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine

1-Methyl-4-[5-({[4-(Trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine (CAS No. 1105251-51-1): A Comprehensive Overview

1-Methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine (CAS No. 1105251-51-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a piperazine ring, a 1,3,4-thiadiazole core, and a trifluoromethylphenyl moiety, making it a versatile scaffold for drug discovery and material science applications.

The structural complexity of 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine contributes to its diverse physicochemical properties. The presence of the trifluoromethyl group enhances lipophilicity, which is crucial for membrane permeability in biological systems. Meanwhile, the thiadiazole ring offers stability and potential for hydrogen bonding, making it an attractive target for medicinal chemistry.

Recent studies have explored the potential of CAS 1105251-51-1 in addressing current challenges in central nervous system (CNS) drug development. Researchers are particularly interested in its ability to modulate neurotransmitter receptors, with preliminary data suggesting possible applications in neurological disorders. This aligns with growing public interest in mental health therapeutics and neurodegenerative disease treatments, topics that frequently trend in scientific searches.

From a synthetic chemistry perspective, the preparation of 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine involves innovative approaches to heterocyclic coupling reactions. Modern techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the pharmaceutical industry's shift toward more sustainable and efficient manufacturing processes.

The compound's structure-activity relationship (SAR) has become a hot topic in computational chemistry circles. Advanced molecular docking studies and quantitative structure-activity relationship (QSAR) models are being developed to predict its interactions with various biological targets. These computational approaches answer the growing demand for in silico drug design methods that can accelerate research while reducing laboratory costs.

In material science applications, the 1,3,4-thiadiazole component of CAS 1105251-51-1 shows promise for developing novel organic electronic materials. Its electron-deficient nature and planar structure make it suitable for organic semiconductors and photovoltaic devices, areas that receive substantial attention due to the global push for renewable energy solutions.

Analytical characterization of 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, addressing the pharmaceutical industry's stringent quality requirements.

The stability profile of CAS 1105251-51-1 under various conditions has become a research focus, particularly for formulation scientists. Studies examining its photostability, thermal stability, and pH-dependent behavior provide valuable data for potential drug product development, answering common formulation challenges searched by pharmaceutical professionals.

From a regulatory perspective, 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine falls into the category of research chemicals with no current therapeutic approvals. However, its structural features continue to inspire novel compound libraries for high-throughput screening programs, reflecting the pharmaceutical industry's ongoing search for new chemical entities (NCEs) with improved pharmacological profiles.

The commercial availability of CAS 1105251-51-1 through specialty chemical suppliers has facilitated its investigation across multiple research domains. Current market trends show increasing demand for such building blocks in medicinal chemistry, particularly those containing both piperazine and thiadiazole motifs, as evidenced by search volumes for these structural components.

Future research directions for 1-methyl-4-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine may explore its potential in combination therapies or as a pharmacophore in multi-target drug design. These approaches align with current trends in precision medicine and polypharmacology, addressing complex diseases through innovative chemical strategies.